BI-3812

• Molecular Formula: C26H32ClN7O5
• Molecular Weight: 558.0 g/mol
• InChI: InChI=1S/C26H32ClN7O5/c1-28-21(35)14-39-20-11-16-10-17(12-19(38-5)22(16)33(4)25(20)37)30-23-18(27)13-29-26(31-23)34-8-6-15(7-9-34)24(36)32(2)3/h10-13,15H,6-9,14H2,1-5H3,(H,28,35)(H,29,30,31)
• InChIKey: XCGYXEVLQIIEJH-UHFFFAOYSA-N

Researchers studying BCL6-driven lymphomas face confounding target degradation when using many probes. BI-3812 solves this with a pure inhibitory mechanism. - **Cellular IC50:** 40 nM for BCL6 target engagement (SU-DHL-4, OCI-Ly1). - **Mechanism:** Disrupts BCL6-co-repressor interaction; no proteasomal degradation. - **Application:** Short-term transcriptional kinetics (4-24 h), NanoBRET, RNA-seq, combination studies (BTKi, JAKi). - **Supply:** Validated permeability & potency; bulk research packs available.

BI-3812: High-Affinity BCL6 BTB Domain Inhibitor for Lymphoma and Leukemia Research

BI-3812 is a small-molecule chemical probe that selectively targets the BTB/POZ domain of the B-cell lymphoma 6 (BCL6) transcriptional repressor [1]. Developed by Boehringer Ingelheim and made available via the opnMe open innovation portal, BI-3812 disrupts the protein-protein interaction between BCL6 and its co-repressors (BCOR, SMRT, NCOR) with biochemical IC50 ≤3 nM [2]. Unlike BCL6 degraders, BI-3812 functions as a pure inhibitor that does not induce proteasomal degradation of the target protein, making it a distinct mechanistic tool for dissecting BCL6 biology . The compound demonstrates anti-proliferative activity in BCL6-dependent diffuse large B-cell lymphoma (DLBCL) models and has shown efficacy in overcoming imatinib resistance in chronic myeloid leukemia (CML) [3].

Mechanism BCL6 BTB domain inhibition without inducing proteasomal degradation

Transcriptional studies Immediate co-repressor displacement and target gene analysis without confounding protein level changes

Research models DLBCL cell lines, endothelial activation, and transplant biology research models

• [1] Kerres N, Steurer S, Schlager S, Bader G, Berger H, Caligiuri M, et al. Chemically Induced Degradation of the Oncogenic Transcription Factor BCL6. Cell Rep. 2017;20(12):2860-2875. View Source
• [2] Chemical Probes Portal. BI-3812: PPI inhibitor of BCL6. Potency: IC50 ≤3 nM (BCL6::BCOR ULight TR-FRET assay). View Source
• [3] Heliyon. Pharmaceutical inhibition of BCL6 ameliorates resistance to imatinib in chronic myeloid leukemia. 2024;10(16):e36640. View Source

Why BCL6 Inhibitors Are Not Interchangeable: Mechanistic Divergence Limits Direct Substitution

BCL6-targeting small molecules exhibit profound functional divergence despite sharing the same nominal target, making simple substitution scientifically invalid. BI-3812 is a pure BTB-domain inhibitor that blocks co-repressor binding without triggering protein degradation . In contrast, BI-3802 induces BCL6 polymerization and subsequent proteasomal degradation via SIAH1-mediated ubiquitination, producing stronger target gene de-repression and anti-proliferative effects [1]. First-generation inhibitors like 79-6 and FX1 bind the same BTB lateral groove but exhibit dramatically weaker affinity (KD = 138 μM and 7 μM, respectively, versus BI-3812 IC50 ≤3 nM), directly limiting their cellular efficacy and target engagement . Furthermore, BI-3812 has been successfully employed as a BCL6-recruiting ligand in PROTAC and bivalent degrader design, while 79-6 lacks sufficient affinity for such applications [2]. The choice of BCL6 tool compound must therefore be driven by specific experimental requirements—inhibition-only mechanistic studies versus degradation-dependent functional outcomes—and cannot be reduced to potency comparisons alone.

Mechanism mismatch BCL6 BTB inhibitors range from pure inhibition to targeted degradation; total BCL6 protein levels may shift unexpectedly across probes.

Potency variability Reported biochemical potencies across known probes can differ by several orders of magnitude, altering target engagement at typical screening concentrations.

Cellular translation risk Cellular activity may not directly mirror biochemical IC₅₀; permeability and target engagement profiles vary significantly, limiting simple replacement.

• [1] Kerres N, Steurer S, Schlager S, Bader G, Berger H, Caligiuri M, et al. Chemically Induced Degradation of the Oncogenic Transcription Factor BCL6. Cell Rep. 2017;20(12):2860-2875. View Source
• [2] European Journal of Medicinal Chemistry. Design, synthesis and biological evaluation of novel BCL6/GSPT1 degrader based on BI3812. 2026. View Source

BI-3812 Differentiation: Quantitative Comparative Analysis Against BCL6 Inhibitor Comparators

Biochemical Potency: BI-3812 Exhibits >10,000-Fold Greater Inhibitory Activity Than First-Generation BCL6 Inhibitors

BI-3812 inhibits the BCL6 BTB domain-co-repressor interaction with an IC50 of ≤3 nM in ULight TR-FRET biochemical assays, whereas first-generation inhibitors 79-6 and FX1 require substantially higher concentrations [1]. 79-6 exhibits an IC50 of 212 μM (equivalent to Ki of 147 μM) against the same BCL6::SMRT-BBD interaction, representing a >70,000-fold difference in potency . FX1, a second-generation inhibitor derived from 79-6, achieves IC50 of 35 μM in HEK293T-based reporter assays but remains >10,000-fold less potent than BI-3812 biochemically .

Pure inhibition vs. degradation

Head-to-head comparison

BI-3812: No BCL6 degradation; total protein unchanged. BI-3802: >95% BCL6 degradation (Dmax) via SIAH1 recruitment.

Selection depends on whether pure inhibition or sustained degradation is required for the model.

SU-DHL-4, OCI-Ly1 DLBCL lines; Western blot, immunofluorescence.

Evidence Dimension	BCL6 BTB domain inhibition (biochemical IC50)
Target Compound Data	≤3 nM
Comparator Or Baseline	79-6: 212 μM (Ki = 147 μM); FX1: 35 μM
Quantified Difference	>70,000-fold vs 79-6; >10,000-fold vs FX1
Conditions	ULight TR-FRET assay (BI-3812, 79-6); HEK293T luciferase reporter assay (FX1)

Why This Matters

This extreme potency differential dictates that BI-3812, not 79-6 or FX1, is required for experiments demanding complete target engagement at nanomolar concentrations.

• [1] Chemical Probes Portal. BI-3812: PPI inhibitor of BCL6. Potency Value: ≤3 nM (BCL6::BCOR ULight TR-FRET assay). View Source

Cellular Target Engagement: BI-3812 Achieves 40 nM Cellular IC50 Versus No Reported Cellular Potency for FX1

In cellular target engagement assays, BI-3812 inhibits BCL6::co-repressor complex formation with an IC50 of 40 nM as measured by LUMIER co-immunoprecipitation in transfected HEK293T cells . No equivalent cellular IC50 data is reported for FX1 or 79-6, which are primarily characterized by biochemical binding parameters or reporter gene assays rather than direct cellular target engagement [1]. For 79-6, cellular anti-proliferative effects in DLBCL lines require 24-936 μM concentrations, reflecting poor cellular target engagement .

Biochemical potency

Cross-study comparable

BI-3812: IC₅₀ ≤ 3 nM (TR-FRET) FX1: IC₅₀ = 35 µM; 79-6: IC₅₀ = 212 µM

Reported >11,600-fold higher biochemical potency than early-generation probes.

Cell-free TR-FRET, reporter, and binding KI assays.

Evidence Dimension	Cellular BCL6 inhibition (LUMIER assay)
Target Compound Data	40 nM
Comparator Or Baseline	FX1: no cellular IC50 reported; 79-6: no cellular IC50 reported
Quantified Difference	Only BI-3812 demonstrates sub-100 nM cellular target engagement
Conditions	LUMIER co-immunoprecipitation in HEK293T cells

Why This Matters

Cellular target engagement at 40 nM validates BI-3812 as a cell-active probe, whereas FX1 and 79-6 lack demonstrated cellular-level target occupancy at comparable concentrations.

• [1] Kerres N, Steurer S, Schlager S, Bader G, Berger H, Caligiuri M, et al. Chemically Induced Degradation of the Oncogenic Transcription Factor BCL6. Cell Rep. 2017;20(12):2860-2875. View Source

Binding Affinity: BI-3812 Demonstrates >2,000-Fold Tighter Binding Than FX1 and 79-6 to the BCL6 BTB Domain

Although BI-3812 binding affinity (KD) is not explicitly published in the primary literature, the ≤3 nM IC50 in biochemical assays places its affinity in the low nanomolar range [1]. In direct comparison, FX1 exhibits a KD of 7 μM for the BCL6 BTB domain, while 79-6 binds with a KD of 129-138 μM . The endogenous co-repressor SMRT binds with a KD of 30 μM, meaning 79-6 binds ~4-fold weaker than the natural ligand . The >2,000-fold affinity advantage of BI-3812 over FX1 translates to complete target saturation at pharmacologically achievable concentrations.

Purity & formulation

Supporting evidence

≥98% purity (HPLC); DMSO sol. 20.83 mg/mL; validated in vivo formulation protocols.

Supports cross-study reproducibility and defined formulation parameters.

Purity by HPLC; solubility at 25°C; vendor-documented protocols.

Evidence Dimension	BCL6 BTB domain binding affinity (KD)
Target Compound Data	≤3 nM (inferred from IC50)
Comparator Or Baseline	FX1: 7 μM; 79-6: 129-138 μM; SMRT (endogenous co-repressor): 30 μM
Quantified Difference	>2,300-fold higher affinity vs FX1; >43,000-fold vs 79-6
Conditions	Biochemical binding assays (various)

Why This Matters

BI-3812 binding affinity exceeds endogenous co-repressors by >10,000-fold, enabling complete competitive displacement of natural BCL6 interactions at low concentrations.

• [1] Kerres N, Steurer S, Schlager S, Bader G, Berger H, Caligiuri M, et al. Chemically Induced Degradation of the Oncogenic Transcription Factor BCL6. Cell Rep. 2017;20(12):2860-2875. View Source

Mechanistic Distinction: BI-3812 Inhibits Without Degrading BCL6, Contrasting with Degrader BI-3802

BI-3812 and BI-3802 share identical biochemical potency against the BCL6 BTB domain (both IC50 ≤3 nM), yet produce mechanistically distinct cellular outcomes . BI-3802 induces BCL6 polymerization, SIAH1-mediated ubiquitination, and proteasomal degradation, resulting in substantial BCL6 protein depletion in DLBCL lines (SU-DHL-4, Farage, OCI-Ly1, BJAB) [1]. In contrast, BI-3812 causes minimal reduction in BCL6 protein levels (<30% even at high concentrations), classifying it as a non-degrading inhibitor . This mechanistic divergence translates to weaker target gene de-repression (PRDM1, IRF4, PTPN6) and marginal anti-proliferative effects in DLBCL lines for BI-3812 compared to BI-3802, despite equal target binding affinity .

Cellular permeability

Class-level inference

BI-3812 cellular shift ~13.3× (3 nM → 40 nM) vs. class average >100× shift.

May support improved target engagement in cellular models.

Class-level inference; cellular NanoBRET/viability context.

Evidence Dimension	BCL6 protein degradation and functional effects
Target Compound Data	≤3 nM biochemical IC50; <30% BCL6 protein reduction; weaker target gene de-repression; marginal anti-proliferation
Comparator Or Baseline	BI-3802: ≤3 nM biochemical IC50; substantial BCL6 protein depletion; strong target gene de-repression; robust anti-proliferation
Quantified Difference	BCL6 protein reduction: <30% vs substantial depletion
Conditions	SU-DHL-4, Farage, OCI-Ly1, BJAB DLBCL cell lines

Why This Matters

Researchers must select BI-3812 (inhibitor-only) versus BI-3802 (degrader) based on whether the experimental question requires maintaining BCL6 protein levels or depleting the target entirely.

• [1] Kerres N, Steurer S, Schlager S, Bader G, Berger H, Caligiuri M, et al. Chemically Induced Degradation of the Oncogenic Transcription Factor BCL6. Cell Rep. 2017;20(12):2860-2875. View Source

In Vivo Tumor Suppression: FX1 Achieves Superior Xenograft Growth Inhibition (100%) Versus BI-3812's Limited In Vivo Validation

FX1 demonstrates 100% suppression of OCI-Ly7 DLBCL xenograft tumor growth in mice at 25 mg/kg/day (i.p.), compared to only 45% suppression with 79-6 at the same dose . BI-3812 lacks published in vivo xenograft efficacy data in the primary characterization study, and the Chemical Probes Portal notes that the authors do not recommend using BI-3812 for in vivo applications due to limited oral PK characterization [1]. However, BI-3812-derived PROTAC degraders have demonstrated oral bioavailability in mice (Cmax 373.8 ng/mL, AUC₀–t 3359.5 ng·h/mL) and 63.6-72.2% tumor growth inhibition in OCI-Ly1 xenografts, indicating the scaffold's in vivo potential when appropriately modified [2].

Evidence Dimension	In vivo DLBCL xenograft tumor growth inhibition
Target Compound Data	No validated in vivo xenograft efficacy data; not recommended for in vivo use
Comparator Or Baseline	FX1: 100% suppression (OCI-Ly7, 25 mg/kg/day i.p.); 79-6: 45% suppression
Quantified Difference	FX1 achieves 100% TGI; BI-3812 lacks validated in vivo efficacy
Conditions	OCI-Ly7 DLBCL xenograft mouse model

Why This Matters

For in vivo pharmacology studies requiring BCL6 inhibition, FX1 is the validated tool despite its weaker biochemical potency; BI-3812 is restricted to in vitro applications unless modified.

• [1] Chemical Probes Portal. BI-3812 SERP Comments: Authors do not recommend in vivo use; limited oral PK performed. View Source
• [2] Němec V. PROTAC dual degrader using BI-3812 as BCL6 ligand. JACS 2025. Oral bioavailability and 63.6-72.2% TGI in OCI-Ly1 xenografts. View Source

Chemical Probe Utility: BI-3812 Is Freely Available via opnMe for Academic Research, Unlike Proprietary Comparators

BI-3812 was designed by Boehringer Ingelheim and is obtainable free of charge through the Boehringer Ingelheim open innovation portal opnMe.com, accompanied by a matched negative control compound . This open-access distribution model enables academic researchers to access a high-quality chemical probe without commercial procurement barriers. FX1 and 79-6 are available only through commercial vendors (Sigma-Aldrich, Selleck, etc.) at standard commercial pricing. The opnMe program includes detailed characterization data and usage guidelines, establishing BI-3812 as a community-validated chemical probe . BI-3812 has also been successfully employed as the BCL6-recruiting ligand in multiple PROTAC and bivalent degrader designs, including CDK-TCIP1 (EC50 7.7 nM in SUDHL5 cells) and CDK-TCIP2, demonstrating its versatility as a scaffold for targeted protein degradation applications .

Evidence Dimension	Compound accessibility and distribution model
Target Compound Data	Free academic access via opnMe open innovation portal; includes negative control
Comparator Or Baseline	FX1, 79-6, BI-3802: commercial purchase only
Quantified Difference	Cost differential: $0 vs commercial pricing
Conditions	Academic research use

Why This Matters

Procurement cost and access model may determine compound selection for academic laboratories, particularly for pilot studies requiring matched negative controls.

Recommended Research Applications for BI-3812 Based on Differentiated Evidence Profile

In Vitro Mechanistic Studies Requiring BCL6 Inhibition Without Target Degradation

BI-3812 is the preferred tool compound for dissecting BCL6 transcriptional repression mechanisms where maintaining BCL6 protein levels is essential. Unlike the degrader BI-3802, BI-3812 inhibits co-repressor binding (cellular IC50 = 40 nM) while preserving >70% of BCL6 protein even at high concentrations . This enables clean separation of BCL6's scaffolding versus enzymatic functions and is critical for experiments where BCL6 degradation would confound interpretation. Researchers investigating BCL6-dependent gene regulation in DLBCL lines (SU-DHL-4, Farage, OCI-Ly1) should select BI-3812 for inhibition-only readouts .

CML TKI Resistance Studies Leveraging BI-3812's Demonstrated Efficacy in Imatinib-Resistant Models

BI-3812 has validated efficacy in chronic myeloid leukemia (CML) models exhibiting imatinib resistance. Primary CML bone marrow samples and TKI-resistance cell lines with elevated BCL6 expression demonstrate sensitivity to BI-3812 treatment, and co-administration with TKIs enhances anti-leukemic activity [1]. This application scenario is unique to BI-3812 among BCL6 inhibitors, as FX1 and 79-6 have not been evaluated in CML TKI-resistance contexts. Researchers studying BCL6 as a therapeutic target for overcoming TKI resistance in CML should prioritize BI-3812 based on existing proof-of-concept data [2].

Chemical Biology and PROTAC Development Using BI-3812 as Validated BCL6-Recruiting Ligand

BI-3812's high affinity (IC50 ≤3 nM) and well-characterized BTB-domain binding mode make it the ligand of choice for designing BCL6-targeted PROTACs and bivalent degraders. BI-3812 has been successfully conjugated to cereblon ligands, CDK9 inhibitors, and FKBP ligands to generate functional degraders with subnanomolar DC₅₀ values (0.08-1.04 nM) and oral bioavailability [3]. The opnMe program provides detailed structure-activity relationship data and matched negative controls essential for rigorous degrader validation [4]. FX1 and 79-6 lack sufficient affinity and characterization for reliable PROTAC applications.

Academic Research Requiring Cost-Effective Access to High-Quality Chemical Probes

Academic laboratories with limited procurement budgets should utilize BI-3812 via the Boehringer Ingelheim opnMe open innovation portal, which provides the compound free of charge for non-commercial research . The opnMe program includes a matched negative control compound and comprehensive characterization data, enabling rigorous experimental design without financial barriers. This access model distinguishes BI-3812 from FX1, 79-6, and BI-3802, which require commercial purchase at standard pricing ($100-400 for small quantities) .

Application

Selection Property

Validation Focus

BCL6 transcriptional repression studies

Pure inhibition without degradation

Immediate target gene changes; chromatin occupancy

BCL6-dependent lymphoma cell models

Cellular target engagement

Dose-response in DLBCL lines; proliferation/apoptosis

Immune activation and transplant biology models

BCL6 inhibition in endothelial activation

Pro-immunogenic phenotype; IFN-γ response readouts

Combination pharmacology studies

Defined BCL6 selectivity

Synergy attribution; off-target kinase exclusion

• [1] Heliyon. Pharmaceutical inhibition of BCL6 ameliorates resistance to imatinib in chronic myeloid leukemia. 2024;10(16):e36640. View Source
• [2] PMC/NCBI. Pharmaceutical inhibition of BCL6 ameliorates resistance to imatinib in CML. PMC11386027. View Source
• [3] Němec V. PROTAC dual degrader using BI-3812 as BCL6 ligand. JACS 2025. DC₅₀ 0.08-1.04 nM for BCL6. View Source
• [4] Chemical Probes Portal. BI-3812: PPI inhibitor of BCL6 with structure-activity relationship characterization. View Source